Cas no 2171803-41-9 (2-{5-(1,5-diaminopentyl)-1,2,4-oxadiazol-3-yl(2-hydroxyethyl)amino}ethan-1-ol)
2-{5-(1,5-diaminopentyl)-1,2,4-oxadiazol-3-yl(2-hydroxyethyl)amino}ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-{5-(1,5-diaminopentyl)-1,2,4-oxadiazol-3-yl(2-hydroxyethyl)amino}ethan-1-ol
- 2-{[5-(1,5-diaminopentyl)-1,2,4-oxadiazol-3-yl](2-hydroxyethyl)amino}ethan-1-ol
- EN300-1268669
- 2171803-41-9
-
- Inchi: 1S/C11H23N5O3/c12-4-2-1-3-9(13)10-14-11(15-19-10)16(5-7-17)6-8-18/h9,17-18H,1-8,12-13H2
- InChI Key: YNBVGZCVLDACQB-UHFFFAOYSA-N
- SMILES: O1C(C(CCCCN)N)=NC(=N1)N(CCO)CCO
Computed Properties
- Exact Mass: 273.18008961g/mol
- Monoisotopic Mass: 273.18008961g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 135Ų
2-{5-(1,5-diaminopentyl)-1,2,4-oxadiazol-3-yl(2-hydroxyethyl)amino}ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1268669-0.05g |
2-{[5-(1,5-diaminopentyl)-1,2,4-oxadiazol-3-yl](2-hydroxyethyl)amino}ethan-1-ol |
2171803-41-9 | 0.05g |
$732.0 | 2023-05-26 | ||
| Enamine | EN300-1268669-0.1g |
2-{[5-(1,5-diaminopentyl)-1,2,4-oxadiazol-3-yl](2-hydroxyethyl)amino}ethan-1-ol |
2171803-41-9 | 0.1g |
$767.0 | 2023-05-26 | ||
| Enamine | EN300-1268669-0.25g |
2-{[5-(1,5-diaminopentyl)-1,2,4-oxadiazol-3-yl](2-hydroxyethyl)amino}ethan-1-ol |
2171803-41-9 | 0.25g |
$801.0 | 2023-05-26 | ||
| Enamine | EN300-1268669-0.5g |
2-{[5-(1,5-diaminopentyl)-1,2,4-oxadiazol-3-yl](2-hydroxyethyl)amino}ethan-1-ol |
2171803-41-9 | 0.5g |
$836.0 | 2023-05-26 | ||
| Enamine | EN300-1268669-1.0g |
2-{[5-(1,5-diaminopentyl)-1,2,4-oxadiazol-3-yl](2-hydroxyethyl)amino}ethan-1-ol |
2171803-41-9 | 1g |
$871.0 | 2023-05-26 | ||
| Enamine | EN300-1268669-2.5g |
2-{[5-(1,5-diaminopentyl)-1,2,4-oxadiazol-3-yl](2-hydroxyethyl)amino}ethan-1-ol |
2171803-41-9 | 2.5g |
$1707.0 | 2023-05-26 | ||
| Enamine | EN300-1268669-5.0g |
2-{[5-(1,5-diaminopentyl)-1,2,4-oxadiazol-3-yl](2-hydroxyethyl)amino}ethan-1-ol |
2171803-41-9 | 5g |
$2525.0 | 2023-05-26 | ||
| Enamine | EN300-1268669-10.0g |
2-{[5-(1,5-diaminopentyl)-1,2,4-oxadiazol-3-yl](2-hydroxyethyl)amino}ethan-1-ol |
2171803-41-9 | 10g |
$3746.0 | 2023-05-26 | ||
| Enamine | EN300-1268669-50mg |
2-{[5-(1,5-diaminopentyl)-1,2,4-oxadiazol-3-yl](2-hydroxyethyl)amino}ethan-1-ol |
2171803-41-9 | 50mg |
$732.0 | 2023-10-02 | ||
| Enamine | EN300-1268669-100mg |
2-{[5-(1,5-diaminopentyl)-1,2,4-oxadiazol-3-yl](2-hydroxyethyl)amino}ethan-1-ol |
2171803-41-9 | 100mg |
$767.0 | 2023-10-02 |
2-{5-(1,5-diaminopentyl)-1,2,4-oxadiazol-3-yl(2-hydroxyethyl)amino}ethan-1-ol Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 2-{5-(1,5-diaminopentyl)-1,2,4-oxadiazol-3-yl(2-hydroxyethyl)amino}ethan-1-ol
Comprehensive Analysis of 2-{5-(1,5-diaminopentyl)-1,2,4-oxadiazol-3-yl(2-hydroxyethyl)amino}ethan-1-ol (CAS No. 2171803-41-9): Properties, Applications, and Innovations
The compound 2-{5-(1,5-diaminopentyl)-1,2,4-oxadiazol-3-yl(2-hydroxyethyl)amino}ethan-1-ol (CAS No. 2171803-41-9) is a highly specialized chemical entity with a unique molecular structure. Its 1,2,4-oxadiazole core, combined with diaminopentyl and hydroxyethyl functional groups, makes it a subject of significant interest in pharmaceutical and material science research. This article delves into its properties, potential applications, and relevance to current scientific trends, addressing common queries such as "What are the uses of 1,2,4-oxadiazole derivatives?" and "How do hydroxyethyl groups enhance solubility?".
One of the most notable features of CAS No. 2171803-41-9 is its dual functionality, which includes both hydrophilic (hydroxyethyl) and amine-rich (diaminopentyl) components. This combination is particularly valuable in drug design, where solubility and bioavailability are critical. Researchers are increasingly exploring its potential as a bioactive scaffold for targeting enzymes or receptors, aligning with the growing demand for "multifunctional drug candidates" in the pharmaceutical industry. Its 1,2,4-oxadiazole ring also contributes to metabolic stability, a key factor in optimizing drug half-life.
Beyond pharmaceuticals, 2-{5-(1,5-diaminopentyl)-1,2,4-oxadiazol-3-yl(2-hydroxyethyl)amino}ethan-1-ol has garnered attention in materials science. The compound's ability to form hydrogen bonds via its hydroxyethyl and amine groups makes it a candidate for designing self-healing polymers or smart hydrogels. These applications resonate with trending topics like "sustainable materials" and "biocompatible coatings," which dominate academic and industrial discussions. Its structural versatility could also pave the way for innovations in nanotechnology, particularly in drug delivery systems.
From a synthetic perspective, the preparation of CAS No. 2171803-41-9 involves multi-step organic reactions, often starting from 1,5-diaminopentane and 1,2,4-oxadiazole precursors. Chemists frequently search for "efficient synthesis routes for oxadiazole derivatives" or "green chemistry approaches" to minimize environmental impact. Recent advancements in catalytic methods, such as microwave-assisted synthesis, could further streamline its production, addressing the demand for "cost-effective chemical processes."
In conclusion, 2-{5-(1,5-diaminopentyl)-1,2,4-oxadiazol-3-yl(2-hydroxyethyl)amino}ethan-1-ol represents a compelling case study in interdisciplinary research. Its dual role in pharmaceutical development and advanced materials underscores its versatility, while its structural motifs align with modern scientific priorities like sustainability and precision medicine. As interest in functionalized heterocycles grows, this compound is poised to remain a focal point for innovation.
2171803-41-9 (2-{5-(1,5-diaminopentyl)-1,2,4-oxadiazol-3-yl(2-hydroxyethyl)amino}ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)